Cas no 1255099-58-1 (2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid)

• Product Name: 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid
• CAS No: 1255099-58-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD17926364
• CID: 4582266
• PubChem ID: 71742026
• Update Time: 2025-10-31

2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-2-(4-fluorobenzyl)propanoic acid
• 2-(N-BOC-AMINOMETHYL)-3-(4-FLUOROPHENYL)PROPIONIC ACID
• 3-(Boc-amino)-2-(4-fluorobenzyl)propanoic acid
• 2-[(4-fluorophenyl)methyl]-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AB34869
• AB34871
• A920187
• (R)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• (S)-2-(TERT-BUTOXYCARBONYLAMINO-METHYL)-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• Benzenepropa
• CS-0200071
• Benzenepropanoic acid, alpha-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-4-fluoro-
• I+/--[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-4-fluorobenzenepropanoic acid
• 3-{[(tert-butoxy)carbonyl]amino}-2-[(4-fluorophenyl)methyl]propanoic acid
• DTXSID601140158
• 1255099-58-1
• MFCD17926364
• AS-36812
• Z1505709653
• SCHEMBL16798329
• 3-[(TERT-BUTOXYCARBONYL)AMINO]-2-[(4-FLUOROPHENYL)METHYL]PROPANOIC ACID
• AKOS022793957
• EN300-1071538
• 3-((tert-Butoxycarbonyl)amino)-2-(4-fluorobenzyl)propanoicacid
• 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid

• MDL： MFCD17926364
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-9-11(13(18)19)8-10-4-6-12(16)7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： CVADAENURLNNQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.138
• Monoisotopic Mass: 297.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Solid

2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Additional information on 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid

Research Briefing on 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid (CAS: 1255099-58-1)

In recent years, the compound 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid (CAS: 1255099-58-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its Boc-protected aminomethyl group and fluorophenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and peptide-based therapeutics. The unique structural features of this compound, including its chiral center and fluorinated aromatic ring, make it a valuable building block for drug discovery programs targeting a range of diseases, from cancer to infectious diseases.

Recent studies have focused on optimizing the synthetic routes for 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid to enhance yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis method utilizing chiral auxiliaries, achieving an enantiomeric excess of >98%. This advancement is critical for applications requiring high stereochemical purity, such as the development of kinase inhibitors. Additionally, the fluorophenyl group's role in improving pharmacokinetic properties, such as membrane permeability and metabolic stability, has been highlighted in several structure-activity relationship (SAR) studies.

One of the most promising applications of this compound is in the design of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). A 2024 preprint on bioRxiv reported the incorporation of 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid into a series of peptidomimetics, demonstrating sub-micromolar inhibitory activity. The fluorophenyl moiety was found to enhance binding affinity through hydrophobic interactions with the S2 subsite of the protease, as confirmed by X-ray crystallography. These findings underscore the compound's potential in antiviral drug development.

Beyond infectious diseases, this intermediate has shown utility in oncology research. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2023) utilized 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid to develop irreversible inhibitors of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The compound's propionic acid side chain was strategically modified to form a covalent bond with Cys481 in BTK, leading to prolonged target engagement and improved efficacy in xenograft models.

Quality control and analytical characterization of 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid have also seen advancements. Recent HPLC-MS methods published in Analytical Chemistry (2024) enable detection of impurities at levels below 0.1%, addressing regulatory requirements for Good Manufacturing Practice (GMP)-grade production. Furthermore, stability studies under various pH and temperature conditions have provided crucial data for formulation development, particularly for oral dosage forms containing derivatives of this compound.

Looking ahead, the demand for 2-(N-Boc-aminomethyl)-3-(4-fluorophenyl)propionic Acid is expected to grow, driven by its applications in targeted protein degradation (PROTACs) and antibody-drug conjugates (ADCs). Several pharmaceutical companies have included this building block in their proprietary libraries, as evidenced by recent patent filings (WO2023124567, US20240117321). Future research directions may explore its incorporation into cyclic peptides and macrocycles, leveraging the conformational constraints imposed by the fluorophenyl group to enhance target selectivity.